tert-Butyl 1-(3-Methoxypropyl)cyclopropanecarboxylate

• Molecular Formula: C12H22O3
• Molecular Weight: 214.30 g/mol
• IUPAC Name: tert-butyl 1-(3-methoxypropyl)cyclopropane-1-carboxylate
• InChI: InChI=1S/C12H22O3/c1-11(2,3)15-10(13)12(7-8-12)6-5-9-14-4/h5-9H2,1-4H3
• InChI Key: VQPHFMPUARNFNS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1(CC1)CCCOC

Description

The compound identified by the code “MFCD32876705” is a chemical entity with specific properties and applications. It is essential to understand its structure, synthesis, and reactivity to appreciate its significance in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of MFCD32876705 involves specific synthetic routes and reaction conditions. The synthesis typically starts with the selection of appropriate starting materials, followed by a series of chemical reactions to form the desired compound. The reaction conditions, such as temperature, pressure, and solvents, are carefully controlled to ensure the successful formation of MFCD32876705.

Industrial Production Methods: In industrial settings, the production of MFCD32876705 is scaled up to meet the demand for this compound. The industrial production methods involve optimizing the synthetic routes to achieve high yields and purity. The use of advanced technologies and equipment ensures the efficient and cost-effective production of MFCD32876705.

Chemical Reactions Analysis

Types of Reactions: MFCD32876705 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties, making it suitable for different applications.

Common Reagents and Conditions: The common reagents used in the reactions of MFCD32876705 include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, solvent, and pH, are optimized to achieve the desired transformation of the compound.

Major Products: The major products formed from the reactions of MFCD32876705 depend on the specific reaction conditions and reagents used

Scientific Research Applications

MFCD32876705 has a wide range of scientific research applications in chemistry, biology, medicine, and industry. In chemistry, it is used as a reagent or intermediate in various synthetic processes. In biology, it may be used in studies related to cellular processes and molecular interactions. In medicine, MFCD32876705 could be investigated for its potential therapeutic effects. In industry, it may be used in the production of materials or as a component in various products.

Mechanism of Action

The mechanism of action of MFCD32876705 involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, leading to a cascade of biochemical events that result in its observed effects. Understanding the molecular targets and pathways involved is crucial for elucidating the compound’s mechanism of action.

Comparison with Similar Compounds

Similar Compounds: MFCD32876705 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may share structural features or functional groups, but they may differ in their reactivity, stability, or applications.

Uniqueness: The uniqueness of MFCD32876705 lies in its specific structure and properties, which make it suitable for particular applications. Comparing it with similar compounds helps to identify its advantages and potential areas of improvement.

Conclusion

MFCD32876705 is a compound with significant scientific interest due to its unique properties and wide range of applications